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Compound of Interest

Compound Name: Taxumairol R

cat. No.: B161516

Taxumairol R: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxumairol R is a complex diterpenoid belonging to the taxane family of natural products.
Taxanes are a significant class of compounds in medicinal chemistry, with prominent members
like Paclitaxel (Taxol®) and Docetaxel (Taxotere®) being widely used as potent anticancer
agents. These compounds exert their therapeutic effect by interfering with the normal function
of microtubules, which are essential for cell division. Taxumairol R was first isolated from the
root bark of the Taiwanese Yew (Taxus mairei), a plant species that has been a rich source of
novel taxane diterpenoids. This document provides a concise technical summary of the
available information on Taxumairol R.

Chemical and Physical Properties

The fundamental chemical properties of Taxumairol R have been determined through
spectroscopic analysis. While the detailed structural elucidation and spectroscopic data are
contained within the primary scientific literature, a summary of its key identifiers is provided
below.
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Property Value Data Source
Molecular Formula C37H44015 Shen et al., 2000b[1]
Monoisotopic Mass 728.2680 g/mol Shen et al., 2000b[1]

Chemical Structure

The definitive chemical structure of Taxumairol R was elucidated by Shen and colleagues in
2000.[1] A detailed representation of its three-dimensional conformation and stereochemistry is
available in the original publication.

Due to the limitations in accessing the full-text of the primary publication, a DOT script for the
chemical structure of Taxumairol R cannot be provided at this time.

Experimental Protocols
Isolation of Taxumairol R

The isolation of Taxumairol R was reported from the root bark of Taxus mairei.[1] The general
procedure for isolating taxanes from plant material typically involves the following steps:

Dried Root Bark of Taxus mairei Solvent Extraction Solvent-Solvent Partitioning Culurfm Ch{uma(ogrdphy High-Performance L}qmd C‘hmm'dmgrﬂphy (HPLC) Pure Taxumairol R
(e.g., with ethanol or methanol) (e.g., between water and ethyl acetate) (e.g., Silica Gel, Sephadex) (for final purification) >

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of taxanes.

For the specific details of the solvents, column materials, and gradients used in the isolation of
Taxumairol R, researchers are directed to the original publication by Shen et al. (2000b).

Structure Elucidation

The determination of the intricate chemical structure of Taxumairol R relied on a combination
of modern spectroscopic techniques. These methods allow for the detailed mapping of the
molecule's carbon skeleton and the identification of its functional groups. The primary
techniques employed in the structure elucidation of novel natural products like taxanes include:
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e Mass Spectrometry (MS): To determine the molecular weight and elemental compaosition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H NMR, 3C NMR, and
various 2D NMR techniques (e.g., COSY, HMQC, HMBC) to establish the connectivity of
atoms within the molecule.

Detailed spectroscopic data, including chemical shifts and coupling constants, are available in
the primary research article.

Biological Activity and Signaling Pathways

As of the latest literature review, specific studies on the biological activity and mechanism of
action of Taxumairol R have not been identified in publicly accessible databases. While it
belongs to the taxane family, which is known for its microtubule-stabilizing effects, the specific
cytotoxic profile and any unique biological activities of Taxumairol R remain to be investigated.

[1]

Consequently, there is no signaling pathway information available to be visualized.

Synthesis

There are currently no published reports detailing the total synthesis of Taxumairol R. The
chemical complexity of taxanes presents a significant challenge for synthetic chemists, and as
such, only a few members of this family have been successfully synthesized in the laboratory.

Conclusion

Taxumairol R is a structurally complex taxane diterpenoid isolated from Taxus mairei. While its
fundamental chemical properties have been established, further research is required to explore
its biological activities, potential as a therapeutic agent, and to develop a synthetic route for its
production. The information presented in this guide is based on the initial discovery and
characterization of the compound. For in-depth experimental details and comprehensive
spectroscopic data, consulting the primary literature is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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